Cas no 58596-07-9 (1-Amino-5-hydroxy-6-naphthalene-sulphonicacid)

1-Amino-5-hydroxy-6-naphthalenesulphonic acid is a naphthalene-based sulfonic acid derivative primarily used as an intermediate in the synthesis of azo dyes and pigments. Its key advantages include its high reactivity in diazotization and coupling reactions, making it valuable for producing vibrant, lightfast dyes. The presence of both amino and hydroxyl groups enhances its ability to form stable complexes with metal ions, improving dye durability. Its sulfonic acid group ensures good water solubility, facilitating processing in aqueous systems. This compound is particularly useful in textile and paper industries, where consistent color fastness and solubility are critical. Proper handling is required due to its potential sensitivity to light and heat.
1-Amino-5-hydroxy-6-naphthalene-sulphonicacid structure
58596-07-9 structure
Product Name:1-Amino-5-hydroxy-6-naphthalene-sulphonicacid
CAS No:58596-07-9
MF:C10H9NO4S
MW:239.247761487961
CID:57300
PubChem ID:94124
Update Time:2025-06-08

1-Amino-5-hydroxy-6-naphthalene-sulphonicacid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-hydroxynaphthalene-2-sulfonic acid
    • 1-Amino-5-hydroxy-6-naphthalenesulphonic acid
    • 5-Amino-1-hydroxy-2-naphthalenesulfonic acid
    • 1-amino-5-hydroxy-6-naphthalene-sulphonic acid
    • 5-amino-1-hydroxy-naphthalene-2-sulfonic acid
    • 5-Amino-1-hydroxy-naphthalin-2-sulfonsaeure
    • EINECS 261-354-1
    • DTXSID8069272
    • A831944
    • 5-Amino-1-hydroxynaphthalene-2-sulphonic acid
    • NS00033973
    • AMY482
    • FT-0659160
    • SCHEMBL3217822
    • 58596-07-9
    • 2-Naphthalenesulfonic acid, 5-amino-1-hydroxy-
    • AKOS015897392
    • J-504191
    • 1-Amino-5-hydroxy-6-naphthalene-sulphonicacid
    • Inchi: 1S/C10H9NO4S/c11-8-3-1-2-7-6(8)4-5-9(10(7)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
    • InChI Key: WIBJYEYYELZZGS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(=CC=CC=2C=1O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 239.02500
  • Monoisotopic Mass: 239.025228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.627
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.748
  • PSA: 109.00000
  • LogP: 3.03630

1-Amino-5-hydroxy-6-naphthalene-sulphonicacid Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Amino-5-hydroxy-6-naphthalene-sulphonicacid Pricemore >>

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